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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329 Get Quote

This guide provides a detailed overview of the key physical properties of Ethyl 9-
oxononanoate, a compound of interest to researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy access and comparison, with a

focus on core quantitative data.

Core Physical Properties
Ethyl 9-oxononanoate, identified by the CAS Number 3433-16-7, is an ethyl ester. Its

fundamental physical characteristics, including its boiling point and density, are crucial for its

handling, application, and integration into various experimental and manufacturing processes.

Quantitative Data Summary
The physical properties of Ethyl 9-oxononanoate are summarized in the table below for

straightforward reference.

Physical Property Value Units Conditions

Boiling Point 267.9 °C at 760 mmHg[1][2]

Density 0.949 g/cm³ Not Specified[1][2]
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Detailed experimental protocols for the determination of the boiling point and density of Ethyl
9-oxononanoate are not provided in the publicly available literature. These values are typically

determined using standard laboratory procedures. The boiling point is generally measured

through distillation experiments under controlled pressure, while density is commonly

determined using a pycnometer or a digital density meter. For precise and reproducible results,

adherence to standardized methods, such as those outlined by ASTM or ISO, is

recommended.

Logical Relationship of Physical Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental physical properties.

Physical Properties of Ethyl 9-oxononanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 9-oxononanoate｜lookchem [lookchem.com]

2. chemnet.com [chemnet.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl 9-oxononanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615329#physical-properties-of-ethyl-9-
oxononanoate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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